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Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252

Technical Support Center: 87Sr/86Sr Analysis

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in correcting for
rubidium (Rb) interference during 87Sr/86Sr isotopic analysis.

Frequently Asked Questions (FAQSs)

Q1: What is rubidium interference in 87Sr/86Sr analysis?

Al: Rubidium interference is an analytical challenge in mass spectrometry that occurs because
one of rubidium's naturally occurring isotopes, 87Rb, has the same nominal mass-to-charge
ratio as the radiogenic strontium isotope, 87Sr. This is known as isobaric interference.[1][2][3]
During analysis, the mass spectrometer cannot distinguish between 87Rb+ and 87Sr+ ions,
leading to an artificially inflated 87Sr signal and an inaccurate, higher 87Sr/86Sr ratio.

Q2: Why is it crucial to correct for 87Rb interference?

A2: The 87Sr/86Sr ratio is a critical tool in various scientific fields, including geochronology,
environmental science, and archaeology. The ratio is determined by the radioactive decay of
87Rb to 87Sr.[4] Failing to correct for the isobaric overlap from 87Rb will lead to erroneously
high 87Sr/86Sr ratios, resulting in incorrect age calculations and flawed interpretations of
geological or biological systems.[5][6]
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Q3: What are the primary methods to correct for rubidium interference?
A3: There are three main approaches to address 87Rb interference:

o Mathematical Correction: This widely used method involves measuring a non-interfered
rubidium isotope (85Rb) and using the known natural isotopic abundance ratio of rubidium
(85Rb/87RDb) to calculate and subtract the 87Rb contribution from the total signal at mass 87.

[5]

o Chemical Separation: This involves physically separating Rb from Sr before the sample is
introduced into the mass spectrometer. This is typically achieved using chromatographic
techniques.[1][7]

 In-instrument Separation (Collision/Reaction Cell): Modern inductively coupled plasma mass
spectrometers (ICP-MS), particularly triple quadrupole (QQQ) instruments, can use a
collision/reaction cell.[1][3] A reactive gas is introduced into the cell, which reacts with either
Sr or Rb ions, shifting them to a different mass and resolving the isobaric overlap.[2][3][8]

Q4: When is a mathematical correction sufficient?

A4: A mathematical correction is often sufficient for samples with low Rb/Sr ratios. However,
when the Rb/Sr ratio is high (e.g., greater than 0.1), this correction can introduce significant
bias and uncertainty into the 87Sr/86Sr measurement.[2][5]

Q5: What are common reactive gases used in a collision/reaction cell to remove 87Rb
interference?

A5: Several gases can be used to react selectively with either Sr+ or Rb+ ions. For example,
oxygen (0O2) can be used to react with Sr+ to form SrO+ at a different mass, while Rb+ does
not react.[1][3][9] Other reactive gases that have been explored include methyl fluoride (CH3F)
and sulfur hexafluoride (SF6), which react with Sr+ but not Rb+.[2][8]
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Issue

Potential Cause

Recommended Solution

87Sr/86Sr ratio is
unexpectedly high and
variable.

Inadequate correction for 87Rb
interference, especially in
samples with high Rb

concentrations.

1. Verify the accuracy of the
85Rb/87Rb ratio used in your
mathematical correction. 2.
Analyze a standard reference
material with a known
87Sr/86Sr ratio and a similar
matrix to your samples to
validate your correction
method. 3. If the Rb/Sr ratio is
high, consider using a
chemical separation method
(e.g., chromatography) to
remove Rb before analysis.[5]
[7] 4. If available, use an ICP-
MS with a collision/reaction cell
to chemically separate the
isobars.[1][3]

Corrected 87Sr/86Sr ratio is

lower than expected.

Overcorrection for 87Rb. This
can be caused by the
presence of other interfering
species at mass 85, such as
doubly charged rare earth
elements (e.g., 170Er2+),
which artificially inflates the

measured 85Rb signal.[5]

1. Screen samples for high
concentrations of rare earth
elements. 2. If REE
interferences are suspected, a
chromatographic separation to
remove them prior to analysis
is recommended. 3. Use a
high-resolution mass
spectrometer if available to

resolve the interfering peaks.

Poor precision in repeated
measurements of the same

sample.

Instability in the plasma or
instrument, or inhomogeneous
distribution of Rb and Sr in the
sample (especially for in-situ
analysis like LA-MC-ICPMS).

1. Check instrument tuning
and ensure stable operating
conditions. 2. For solid
samples, ensure homogeneity
or perform multiple analyses
on different areas to obtain a

representative average. 3.
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Ensure that the background

signal is low and stable.

1. Always run standard
reference materials (e.g., NIST
SRM 987) at the beginning,
) Drift in instrument mass bias or  end, and throughout your
Inconsistent results between ] ) ] )
) ) ) changes in correction analytical sequence to monitor
different analytical sessions. _ _
parameters. and correct for instrument drift.
[10] 2. Use a standard-sample
bracketing approach for the

most accurate results.[5]

Quantitative Data Summary

The following table summarizes key isotopic data used in the mathematical correction for
rubidium interference.
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Isotope Natural Abundance (%) Use in Correction

Measured to determine the

85Rb 72.17

amount of 87Rb.
87Rb 27.83 The interfering isotope.

Often monitored for other
84Sr 0.56 o

potential interferences.

The stable reference isotope
86Sr 9.86 _

for the 87Sr/86Sr ratio.

The isotope of interest
87Sr 7.00 . .

(radiogenic).

Used for instrument mass bias
88Sr 82.58 correction (normalized to

86Sr/88Sr = 0.1194).[10][11]

The accepted ratio used to
85Rb/87Rb Ratio ~2.593 calculate the 87Rb
contribution.

Experimental Protocol: Mathematical Correction for
87Rb Interference

This protocol outlines the general steps for applying a mathematical correction for 87Rb
interference during 87Sr/86Sr analysis by mass spectrometry.

e Instrument Setup and Mass Bias Correction:
o Tune the mass spectrometer to achieve optimal sensitivity and stability.

o Set up the data acquisition method to measure the ion beam intensities for masses 85, 86,
87, and 88.

o Incorporate a mass bias correction by normalizing the measured ratios to the stable
86Sr/88Sr ratio of 0.1194.[10][11]
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e Analysis of Standards and Blanks:
o Analyze a blank solution to determine the background signal at the masses of interest.

o Analyze a standard reference material (e.g., NIST SRM 987) with a certified 87Sr/86Sr
ratio (typically ~0.71025) to verify instrument performance and the accuracy of the mass
bias correction.[12]

e Sample Analysis:
o Introduce the dissolved and diluted sample into the mass spectrometer.
o Measure the signal intensities for 85Rb, 86Sr, 87(Sr+Rb), and 88Sr.
e Data Processing and Correction:
o Subtract the blank signals from the measured sample signals for each mass.
o Calculate the true 87Sr intensity using the following formula:

» Corrected 87Sr Intensity = Total Measured Intensity at Mass 87 - (Measured 85Rb
Intensity / Natural 85Rb/87Rb Ratio)

o Calculate the mass bias-corrected and interference-corrected 87Sr/86Sr ratio.
o Validation:

o Re-analyze the standard reference material periodically throughout the analytical run to
monitor for and correct any instrumental drift.

Workflow for Rubidium Interference Correction
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Start: Sample with Rb and Sr

Mass Spectrometry Measurement
(Measure masses 85, 86, 87, 88)

High Rb/Sr Ratio?

Apply Mathematical Correction Perform Chemical Separation
(Using 85RDb signal) (e.g., Chromatography, Reaction Cell)

Apply Mass Bias Correction

(Normalize to 86Sr/88Sr = 0.1194)

Final Corrected 87Sr/86Sr Ratio

Click to download full resolution via product page

Caption: Workflow for selecting and applying a correction method for rubidium interference in
87Sr/86Sr analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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